Cas no 1139-52-2 (4-Bromo-2,6-di-tert-butylphenol)

• Product Name: 4-Bromo-2,6-di-tert-butylphenol
• CAS No: 1139-52-2
• MF: C₁₄H₂₁BrO
• MW: 285.219943761826
• MDL: MFCD00051598
• CID: 40906
• PubChem ID: 87564653
• Update Time: 2025-04-18

4-Bromo-2,6-di-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-di-tert-butylphenol
• 2,6-Di-tert-butyl-4-bromophenol
• 4-bromo-2,6-ditert-butylphenol
• 4-Bromo-2,6-di(tert-butyl)phenol
• SY048521
• EN300-7366590
• InChI=1/C14H21BrO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H
• 2,6-bis(tert-butyl)-4-bromophenol
• 4-bromo-2,6-di(t-butyl)phenol
• AKOS005256902
• Q65653365
• 4-Bromo-2,6-Di-tert-Butyl Phenol
• 4-bromo-2,6-ditertbutylphenol
• B1758
• EINECS 214-521-8
• SCHEMBL49614
• Phenol, 4-bromo-2,6-bis(1,1-dimethylethyl)-
• 4-bromo-2,6-bis(1,1-dimethylethyl)phenol
• 4-Hydroxy-3,5-di(tert-butyl)bromobenzene
• 4-BROMO-2,6-DI-T-BUTYLPHENOL
• MFCD00051598
• PS-7188
• NSC 98406
• STR06712
• 4-bromo-2,6-di-t-butyl-phenol
• FT-0617747
• CHEMBL389620
• NSC98406
• BR1061
• 4-Bromo-2,6-di-tert-butylphenol, 98%
• 5-BROMO,1,3-DITERT.BUTYL,2-HYDROXY-BENZENE
• 2,6-Bis(1,1-dimethylethyl)-4-bromophenol
• NSC-98406
• CS-0154931
• DTXSID70150607
• 1139-52-2
• Phenol, 4-bromo-2,6-di-tert-butyl-
• 4-Brom-2,6-di-tert.-butylphenol
• W-108610
• NS00023701
• DB-041192
• DTXCID9073098

• MDL： MFCD00051598
• Inchi： 1S/C14H21BrO/c1-13(2,3)10-7-9(15)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： SSQQUEKFNSJLKX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C
• BRN： 2051052

Computed Properties

• Exact Mass: 284.07800
• Monoisotopic Mass: 284.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.2457 (rough estimate)
• Melting Point: 82.0 to 85.0 deg-C
• Boiling Point: 128°C/4mmHg(lit.)
• Flash Point: 119.4 °C
• Refractive Index: 1.5130 (estimate)
• PSA: 20.23000
• LogP: 4.74970
• Solubility: Insoluble

4-Bromo-2,6-di-tert-butylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons